Cas no 91324-40-2 (3-ethynyl-1-methylpiperidine)

3-ethynyl-1-methylpiperidine structure
3-ethynyl-1-methylpiperidine structure
Product name:3-ethynyl-1-methylpiperidine
CAS No:91324-40-2
MF:C8H13N
MW:123.196
CID:2845095
PubChem ID:13266410

3-ethynyl-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 3-ethynyl-1-methylpiperidine
    • EN300-1067387
    • 91324-40-2
    • DTXSID80533184
    • SCHEMBL2600237
    • 3-ETHYNYL-1-METHYL-PIPERIDINE
    • Inchi: InChI=1S/C8H13N/c1-3-8-5-4-6-9(2)7-8/h1,8H,4-7H2,2H3
    • InChI Key: DKTJIPHWHWSTIG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 123.104799419g/mol
  • Monoisotopic Mass: 123.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų
  • XLogP3: 1.1

3-ethynyl-1-methylpiperidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1067387-5.0g
3-ethynyl-1-methylpiperidine
91324-40-2
5g
$3105.0 2023-06-10
Enamine
EN300-1067387-0.1g
3-ethynyl-1-methylpiperidine
91324-40-2 95%
0.1g
$943.0 2023-10-28
Enamine
EN300-1067387-0.25g
3-ethynyl-1-methylpiperidine
91324-40-2 95%
0.25g
$985.0 2023-10-28
Enamine
EN300-1067387-1g
3-ethynyl-1-methylpiperidine
91324-40-2 95%
1g
$1070.0 2023-10-28
Enamine
EN300-1067387-0.5g
3-ethynyl-1-methylpiperidine
91324-40-2 95%
0.5g
$1027.0 2023-10-28
Enamine
EN300-1067387-5g
3-ethynyl-1-methylpiperidine
91324-40-2 95%
5g
$3105.0 2023-10-28
Enamine
EN300-1067387-10g
3-ethynyl-1-methylpiperidine
91324-40-2 95%
10g
$4606.0 2023-10-28
Enamine
EN300-1067387-10.0g
3-ethynyl-1-methylpiperidine
91324-40-2
10g
$4606.0 2023-06-10
Enamine
EN300-1067387-2.5g
3-ethynyl-1-methylpiperidine
91324-40-2 95%
2.5g
$2100.0 2023-10-28
Enamine
EN300-1067387-0.05g
3-ethynyl-1-methylpiperidine
91324-40-2 95%
0.05g
$900.0 2023-10-28

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